Cas no 1807052-28-3 (2-Cyano-4-hydroxy-3-methylbenzenesulfonyl chloride)

• Product Name: 2-Cyano-4-hydroxy-3-methylbenzenesulfonyl chloride
• CAS No: 1807052-28-3
• MF: C₈H₆ClNO₃S
• MW: 231.656139850616
• CID: 5007090
• Update Time: 2025-10-31

2-Cyano-4-hydroxy-3-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-hydroxy-3-methylbenzenesulfonyl chloride

• Inchi： 1S/C8H6ClNO3S/c1-5-6(4-10)8(14(9,12)13)3-2-7(5)11/h2-3,11H,1H3
• InChI Key： FFVBKZGLIADASK-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=C(C)C=1C#N)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 353
• XLogP3: 1.7
• Topological Polar Surface Area: 86.5

Additional information on 2-Cyano-4-hydroxy-3-methylbenzenesulfonyl chloride

Introduction to 2-Cyano-4-hydroxy-3-methylbenzenesulfonyl chloride (CAS No. 1807052-28-3)

2-Cyano-4-hydroxy-3-methylbenzenesulfonyl chloride, with the chemical identifier CAS No. 1807052-28-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various bioactive molecules. The presence of both cyano and hydroxyl functional groups, along with a methyl substituent, makes this molecule a versatile precursor for further chemical transformations.

The structure of 2-Cyano-4-hydroxy-3-methylbenzenesulfonyl chloride features a benzene ring substituted at the 2-position with a cyano group, at the 4-position with a hydroxyl group, and at the 3-position with a methyl group. The sulfonyl chloride functionality at the 1-position enhances its reactivity, allowing it to participate in nucleophilic substitution reactions, thereby facilitating the introduction of diverse side chains or functional groups. This structural arrangement not only imparts unique chemical properties but also opens up numerous possibilities for its application in drug discovery and material science.

In recent years, there has been growing interest in exploring the potential of 2-Cyano-4-hydroxy-3-methylbenzenesulfonyl chloride as a building block in medicinal chemistry. Its derivatives have been investigated for their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The cyano group can be converted into amides or carboxylic acids, while the hydroxyl group can undergo etherification or esterification reactions, providing access to a wide range of pharmacophores.

One of the most compelling aspects of 2-Cyano-4-hydroxy-3-methylbenzenesulfonyl chloride is its role in the synthesis of sulfonamide derivatives. Sulfonamides are a cornerstone of modern drug design, with numerous approved drugs featuring this moiety due to their broad spectrum of biological activity. The sulfonyl chloride group in this compound serves as an efficient entry point for constructing sulfonamide linkages, which are critical for drug-target interactions. For instance, researchers have leveraged this compound to develop novel sulfonamides targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

The long-tail keyword: "synthesis of sulfonamide derivatives from 2-Cyano-4-hydroxy-3-methylbenzenesulfonyl chloride" highlights its importance as a synthetic intermediate. Recent studies have demonstrated that by employing palladium-catalyzed cross-coupling reactions or direct nucleophilic aromatic substitution, 2-Cyano-4-hydroxy-3-methylbenzenesulfonyl chloride can be efficiently transformed into complex sulfonamide structures. These transformations have enabled the preparation of novel compounds with enhanced binding affinity and improved pharmacokinetic profiles.

Another area where 2-Cyano-4-hydroxy-3-methylbenzenesulfonyl chloride has shown promise is in the development of organic electronic materials. The conjugated system provided by the benzene ring, combined with electron-withdrawing groups like the cyano and sulfonyl chloride moieties, makes this compound a candidate for applications in organic light-emitting diodes (OLEDs), photovoltaics, and sensors. Researchers have reported on its use in synthesizing π-conjugated polymers that exhibit excellent charge transport properties, making them suitable for next-generation electronic devices.

The reactivity of 2-Cyano-4-hydroxy-3-methylbenzenesulfonyl chloride also extends to its utility in polymer chemistry. The sulfonyl chloride group can react with primary amines to form sulfonamides, which can then be incorporated into polymeric backbones. Such polymers have potential applications as drug delivery systems, where controlled release mechanisms can be engineered by tuning the polymer architecture and functionalization strategies.

In conclusion, 2-Cyano-4-hydroxy-3-methylbenzenesulfonyl chloride (CAS No. 1807052-28-3) is a multifaceted compound with significant implications across multiple domains of chemistry and biology. Its structural features enable diverse synthetic pathways leading to bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its importance as a synthetic intermediate is likely to grow further, solidifying its role in both academic and industrial settings.